Cas no 349668-42-4 (Butanoic acid,4-[[1-[(4-fluoro-1-methyl-1H-indol-3-yl)methyl]-1H-benzimidazol-2-yl]thio]-)

• Product Name: Butanoic acid,4-[[1-[(4-fluoro-1-methyl-1H-indol-3-yl)methyl]-1H-benzimidazol-2-yl]thio]-
• CAS No: 349668-42-4
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 1467420
• Update Time: 2024-08-25

Butanoic acid,4-[[1-[(4-fluoro-1-methyl-1H-indol-3-yl)methyl]-1H-benzimidazol-2-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[1-[(4-fluoro-1-methyl-1H-indol-3-yl)methyl]-1H-benzimidazol-2-yl]thio]-
• Butanoic acid, 4-[[1-[(4-fluoro-1-methyl-1H-indol-3-yl)methyl]-1H-benzimidazol-2-yl]thio]-

• Inchi： 1S/C21H20FN3O2S/c1-24-12-14(20-15(22)6-4-9-18(20)24)13-25-17-8-3-2-7-16(17)23-21(25)28-11-5-10-19(26)27/h2-4,6-9,12H,5,10-11,13H2,1H3,(H,26,27)
• InChI Key： FCIBYHCGZZJITL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCSC1N(CC2C3=C(N(C)C=2)C=CC=C3F)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 397.1262

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 669.7±65.0 °C(Predicted)
• PSA: 60.05
• pka: 4.60±0.10(Predicted)